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The separation of americium (Am) and curium (Cm) is a significant challenge in the nuclear fuel
cycle due to their similar chemical properties. This guide provides a comparative analysis of the
efficiency of octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide (CMPO) for this
separation, benchmarked against other prominent methods. The comparison is based on
experimental data for separation factors, distribution ratios, and process efficiency.

Overview of Separation Methods

Several techniques have been developed for the separation of Am and Cm, broadly
categorized as solvent extraction, ion exchange chromatography, and precipitation. CMPO is a
key extractant in the widely studied TRUEX (TRansUranium EXtraction) process, designed for
the co-extraction of transuranic elements from acidic nuclear waste solutions. While highly
effective for group separation of actinides, the direct efficiency of CMPO for intra-group
separation of Am and Cm is limited. This guide explores alternative and modified methods that
offer improved selectivity.
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Quantitative Comparison of Separation Efficiency

The following table summarizes the separation factors (SF) for Am/Cm achieved by different
methods. The separation factor is a measure of the ability of a method to separate two
elements; a higher value indicates better separation.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Separation
Separation Extractant/Res o Factor (SF
. Conditions Reference(s)
Method in Am/Cm or
Cm/Am)
Solvent
Extraction
) Primarily for
Co-extraction of
0.2 M CMPO + group
) Am(lll) and )
TRUEX Process 1.2MTBPin n- . separation, low [1][2]
Cm(lll) from nitric
dodecane ] Am/Cm
acid. o
selectivity.
Selective
0.2 M TODGA + o
] stripping of
AmSel Process 5% 1-octanol in ] SF Cm/Am = 2.5
Am(lIl) with SO3-
TPH
Ph-BTBP.
Selective
- iPDADGA in stripping of SF Cm/Am up to
Modified AmSel ] [3]
place of TODGA  Am(lll) with SO3- 3.0
Ph-BTBP.
. ] Oxidation of
TODGA with Am 0.1 M TODGA in SF Cm/Am >
o Am(IIl) to Am(V) [4][5]
Oxidation n-dodecane o 10,000
with bismuthate.
0.005 M CyMe4- _
CyMe4-BTPhen ) Extraction from SF Am/Cm up to
) BTPhen in o [61[7]
Extraction 0.5 M HNOa3. 7.9 (kinetic)
cyclohexanone
Extraction from
) 0.1 M HNO3, Primarily for
HDEHP 1 M HDEHP in
) followed by group [8]
Extraction Solvent 70 ] )
selective separation.
stripping.

lon Exchange

Chromatography

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://oecd-nea.org/pt/docs/iem/mito96/session-4/OzawaS4.pdf
https://www.researchgate.net/publication/263343979_Comparative_Evaluation_of_CMPO_and_Diglycolamide_Based_Solvent_Systems_for_Actinide_Partitioning_in_Mixer-Settler_Runs_Using_Tracer-Spiked_PHWR_Simulated_High_Level_Waste
https://pmc.ncbi.nlm.nih.gov/articles/PMC11635462/
https://www.osti.gov/servlets/purl/6323934
https://www.pnnl.gov/main/publications/external/technical_reports/PNNL-31863.pdf
https://www.tandfonline.com/doi/abs/10.13182/NT80-A32487
https://centaur.reading.ac.uk/73211/2/Americium%20Curium%20Separation%20Paper-4.pdf
https://akjournals.com/downloadpdf/journals/10967/235/1-2/article-p229.xml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Cation Exchange  Metal(lV) pillared  Oxidation of
) SF Am/Cm up to
with Am phosphate Am(lIl) to 20 [9][10]
Oxidation phosphonate AmO2+,
) Sequential o
_ Bio-Rad AG MP1 , _ Qualitative
Anion Exchange ] elution with ) [11]
resin separation.
HNO3 and HCI.
Precipitation
Co-precipitation o
Primarily for
Oxalate ) ) of Am and Cm
S Oxalic acid ] group [6]
Precipitation from synthetic )
separation.

waste solutions.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Solvent Extraction
TRUEX Process (CMPO-based)

o Solvent Preparation: The organic solvent consists of 0.2 M CMPO and 1.2 M tri-n-
butylphosphate (TBP) dissolved in n-dodecane.[1]

» Extraction: The aqueous feed solution, typically high-level liquid waste (HLLW) with an
acidity of 3-4 M HNOZ3, is contacted with the organic solvent.[2] Trivalent actinides (including
Am and Cm) and lanthanides are co-extracted into the organic phase.

 Stripping: The loaded organic phase is typically stripped using a dilute nitric acid solution
(e.g., 0.2 M HNO3). However, stripping of trivalent actinides can be challenging and may
require a complexing agent like 0.1 M citric acid + 0.1 M HNO3 for efficient recovery.[2]

AmSel Process (TODGA-based)

o Co-extraction: An acidic aqueous feed (e.g., PUREX raffinate) is contacted with an organic
phase containing 0.2 M N,N,N',N'-tetraoctyldiglycolamide (TODGA) and 5% 1-octanol in a
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hydrocarbon diluent (TPH). This step co-extracts Am(lll), Cm(lll), and lanthanides.

o Selective Americium Stripping: The loaded organic phase is then contacted with an aqueous
solution containing a hydrophilic complexing agent, typically SO3-Ph-BTBP (6,6'-bis(5,6-
di(sulfophenyl)-1,2,4-triazin-3-yl)-2,2'-bipyridine), which selectively strips Am(lll) back into the
agueous phase, leaving Cm(lll) and lanthanides in the organic phase.

e Curium and Lanthanide Stripping: The remaining Cm(lll) and lanthanides are stripped from
the organic phase in a subsequent step, often using a different stripping agent, to regenerate
the solvent.

TODGA with Americium Oxidation

o Oxidant Preparation: A bismuthate-based oxidant is incorporated into the organic phase
containing 0.1 M TODGA in n-dodecane.[4]

o Extraction: The organic phase is contacted with an aqueous feed solution containing Am(lll)
and Cm(lll) in nitric acid (e.g., 3 M HNO3).[4] Am(lll) is oxidized to the less extractable Am(V)
state, which remains in the aqueous phase, while Cm(lll) is extracted into the organic phase.
This results in a very high separation factor.[4][5]

lon Exchange Chromatography

Cation Exchange with Americium Oxidation

o Oxidation: Americium in the feed solution is oxidized from Am(lll) to Am(V) (AmO2+) using
an oxidizing agent such as sodium bismuthate.[9][10]

o Column Separation: The solution is then passed through a column packed with a cation
exchange resin, such as a metal(lV) pillared phosphate phosphonate material. The less
charged AmO2+ ions have a lower affinity for the resin and elute first, while the more highly
charged Cm(lll) ions are retained more strongly and elute later.[9][10]

Process Flow and Logic Diagrams

The following diagrams, generated using the DOT language, illustrate the workflows of the
described separation processes.
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Caption: TRUEX Process Workflow.
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Caption: AmSel Process Workflow.
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Caption: Am/Cm Separation via Am Oxidation.

Conclusion

In summary, while CMPO, as a central component of the TRUEX process, is highly efficient for
the group separation of trivalent actinides and lanthanides from high-level liquid waste, its
selectivity for the intra-group separation of americium and curium is low. For achieving effective
Am/Cm separation, alternative and more advanced methods are necessary.

Solvent extraction processes utilizing other extractants, such as the TODGA-based AmSel
process, offer moderate Am/Cm separation factors (SF_Cm/Am = 2.5-3.0). The most significant
improvement in separation efficiency is achieved by coupling solvent extraction (using TODGA)
or ion exchange with the selective oxidation of Am(lIl) to Am(V), which can yield exceptionally
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high separation factors (>10,000 and ~20, respectively). These advanced methods represent
the state-of-the-art for high-efficiency Am/Cm separation and are critical for the development of
advanced nuclear fuel cycles. The choice of the most suitable method will depend on the
specific requirements of the application, including the desired purity of the final products and
the overall process complexity and robustness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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